Lactonitrile
Overview
Description
Lactonitrile is an organic compound with the formula CH3CH(OH)CN. It is an intermediate in the industrial production of ethyl lactate and lactic acid . It is the cyanohydrin of acetaldehyde . It is a colorless liquid, although degraded samples can appear yellow .
Synthesis Analysis
Lactonitrile is obtained by the addition of hydrogen cyanide to acetaldehyde . In the commercial procedure of chemical synthesis method, hydrogen cyanide (HCN) reacts with the acetaldehyde (obtained from petrochemical resources) in the presence of a base catalyst to yield lactonitrile .
Chemical Reactions Analysis
Lactonitrile is used in making esters of lactic acid . It is an intermediate in the industrial production of ethyl lactate and lactic acid . The most common method of chemical synthesis is the hydrolysis of lactonitrile with strong acids .
Physical And Chemical Properties Analysis
Lactonitrile is a colorless to straw-colored liquid. It has a molecular weight of 71.09, a boiling point of 183℃ (slight decomposition), and a freezing/melting point of -40℃ . It is soluble in water .
Scientific Research Applications
Lactonitrile, also known as 2-Hydroxypropanenitrile, is a compound with potential applications in various fields of scientific research. Below are some of the applications based on the information available:
Biological Systems Analysis
2-Hydroxypropanenitrile has been listed in databases such as the Chemical Effects in Biological Systems (CEBS) , which suggests its relevance in toxicological studies and biological systems analysis .
Asymmetric Synthesis
This compound plays a role in asymmetric synthesis, particularly in creating preferential chirality or optical activity in a symmetrical environment from symmetrical reagents .
Thermochemical Data
The National Institute of Standards and Technology (NIST) provides thermochemical data for pure compounds, including 2-Hydroxypropanenitrile, which can be crucial for research involving physical chemistry and material sciences .
Enzymatic Reactions
It is used in studies involving hydroxynitrile lyases (HNLs), which catalyze the addition of hydrocyanic acid (HCN) to prochiral aldehydes/ketones leading to the formation of enantiopure cyanohydrins .
Environmental Fate and Exposure
Information on the environmental fate and exposure of 2-Hydroxypropanenitrile is documented, indicating its significance in environmental science and industrial safety .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-hydroxypropanenitrile | |
---|---|---|
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5NO/c1-3(5)2-4/h3,5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOFDVDFSGLBFAC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5NO | |
Record name | LACTONITRILE | |
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DSSTOX Substance ID |
DTXSID6025432 | |
Record name | Lactonitrile | |
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Molecular Weight |
71.08 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Straw colored liquid. Used as a solvent /intermediate in production of ethyl lactate and lactic acid. (EPA, 1998), Straw-colored liquid; [Hawley] Yellow to orange liquid; [MSDSonline] | |
Record name | LACTONITRILE | |
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Record name | Lactonitrile | |
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Boiling Point |
360 to 363 °F at 760 mmHg Slight decomposition (EPA, 1998), 221 °C | |
Record name | LACTONITRILE | |
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Flash Point |
170 °F (EPA, 1998), 76.6 °C, 171 °F (77 °C) (closed cup) | |
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Solubility |
greater than or equal to 100 mg/mL at 73 °F (NTP, 1992), Soluble in water and alcohol; insoluble in petroleum ether and carbon disulfide., Miscible in water and ethanol; soluble in ethyl ether and chloroform. | |
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Density |
0.9877 at 68 °F (EPA, 1998) - Less dense than water; will float, 0.9877 @ 20 °C/4 °C | |
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Vapor Density |
2.45 (EPA, 1998) - Heavier than air; will sink (Relative to Air), 2.45 (Air= 1) | |
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Vapor Pressure |
10 mmHg at 165.2 °F (EPA, 1998), 0.11 [mmHg], 1.19X10-1 mm Hg @ 25 °C | |
Record name | LACTONITRILE | |
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Product Name |
Lactonitrile | |
Color/Form |
YELLOW LIQUID, Straw-colored liq | |
CAS RN |
78-97-7, 42492-95-5 | |
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Melting Point |
-40 °F (EPA, 1998), -40 °C | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of lactonitrile?
A1: Lactonitrile has a molecular formula of C3H5NO and a molecular weight of 71.08 g/mol.
Q2: What spectroscopic techniques have been used to characterize lactonitrile?
A2: Several spectroscopic techniques have been employed to study lactonitrile, including:
- Microwave Spectroscopy: Used to determine rotational constants, conformational stability, and potential energy barriers for internal rotations. [, ]
- Infrared Spectroscopy (IR): Useful for identifying functional groups and studying hydrogen bonding interactions. [, , ]
- Nuclear Magnetic Resonance (NMR): Employed to determine the purity and identity of lactonitrile and its derivatives. [, ]
- X-Ray Diffraction (XRD): Utilized for structural characterization of solid-state lactonitrile derivatives, such as sodium cyanide crystals. []
Q3: Does lactonitrile exist in different conformations?
A3: Yes, lactonitrile exists in two main conformers, differentiated by the orientation of the hydroxyl hydrogen relative to the cyano group. Conformer A, where the hydroxyl hydrogen is closer to the methinic hydrogen, is more stable than conformer B. []
Q4: How does lactonitrile react with water?
A4: Lactonitrile can undergo hydrolysis in water, yielding lactic acid and ammonia. This reaction can be catalyzed by enzymes like nitrile hydratase and amidase. [, ]
Q5: Can lactonitrile be used to synthesize other compounds?
A5: Yes, lactonitrile serves as a valuable precursor in organic synthesis. For instance, it can be used to synthesize: * Racemic lactic acid via hydrolysis. [, ] * D,L-Alanine by reacting with ammonium carbonate to form 5-methylhydantoin, followed by hydrolysis. [] * D,L-Phenylalanine through a multi-step process involving phenylacetaldehyde and 5-benzylhydantoin. []
Q6: What is the role of lactonitrile in ethyl carbamate formation?
A6: Lactonitrile is considered a precursor to ethyl carbamate, a potentially carcinogenic compound found in some alcoholic beverages. During the maturation of grain whisky, lactonitrile, along with other cyanide-related species, can contribute to ethyl carbamate formation. []
Q7: What are some challenges in using lactonitrile for chemical synthesis?
A7: One challenge in utilizing lactonitrile is its potential to decompose into hydrogen cyanide, a highly toxic substance. [, ]
Q8: How do bacteria interact with lactonitrile?
A8: Several bacterial species can utilize lactonitrile as a source of carbon and nitrogen. Some bacteria possess enzymes like nitrilase, α-aminonitrilase, and α-hydroxynitrilase that can degrade lactonitrile and related compounds. [, ]
Q9: Can microorganisms be used to produce valuable compounds from lactonitrile?
A9: Yes, certain bacteria can enantioselectively hydrolyze lactonitrile derivatives, like mandelonitrile, to produce enantiomerically pure compounds like mandelic acid, which is a valuable pharmaceutical intermediate. []
Q10: Are there any known cases of lactonitrile poisoning?
A10: Yes, there have been reported cases of fatal lactonitrile poisoning. This highlights the importance of handling this compound with extreme caution. []
Q11: How is computational chemistry used to study lactonitrile?
A11: Computational methods, such as density functional theory (DFT) calculations, provide insights into lactonitrile's:
- Conformational stability: Determining the relative energies of different conformers. [, , ]
- Hydrogen bonding: Analyzing the strength and nature of interactions with water molecules. [, ]
- Reaction mechanisms: Investigating the catalytic hydration of lactonitrile to amides. []
Q12: What are the safety concerns associated with lactonitrile?
A12: Lactonitrile is toxic and requires careful handling due to its potential to release hydrogen cyanide. Appropriate safety measures, including proper ventilation and personal protective equipment, are essential when working with this compound. [, , ]
Q13: Is there research on the environmental impact of lactonitrile?
A13: While the provided research focuses primarily on chemical and biological aspects of lactonitrile, its potential environmental impact and degradation pathways require further investigation. This knowledge is crucial for developing strategies to mitigate any negative environmental consequences. []
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